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Compound of Interest

Compound Name: Boc-Bip(4,4')-OH

Cat. No.: B558349 Get Quote

An In-depth Technical Guide to Boc-Bip(4,4')-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Boc-4,4'-biphenyl-L-alanine,

commonly referred to as Boc-Bip(4,4')-OH. This document details its chemical properties and

its primary application as a building block in peptide synthesis, a fundamental process in drug

discovery and development.

Chemical and Physical Properties
Boc-Bip(4,4')-OH is a synthetic amino acid derivative. The "Boc" refers to the tert-

butyloxycarbonyl protecting group on the amine, while "Bip" indicates the biphenylalanine side

chain. This compound is a white to off-white solid.

Below is a table summarizing the key quantitative data for Boc-Bip(4,4')-OH.
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Property Value Reference

CAS Number 147923-08-8 [1][2][3]

Molecular Formula C₂₀H₂₃NO₄ [1][2]

Molecular Weight 341.40 g/mol [1][2]

Appearance White to off-white solid [1][2]

Purity Typically ≥98%

Solubility
Soluble in organic solvents like

DMSO
[1][2]

Applications in Peptide Synthesis
Boc-Bip(4,4')-OH is primarily utilized as a building block in solid-phase peptide synthesis

(SPPS). The Boc protecting group is crucial for preventing unwanted reactions at the N-

terminus of the amino acid during the coupling of the next amino acid in the peptide chain. The

biphenyl side chain of this unnatural amino acid allows for the introduction of a large,

hydrophobic, and aromatic moiety into a peptide. This can be instrumental in studying

structure-activity relationships (SAR) and in designing peptides with enhanced biological

activity and stability.

The introduction of a biphenyl group can influence a peptide's:

Receptor Binding Affinity: The aromatic rings can participate in π-π stacking and

hydrophobic interactions within a receptor's binding pocket.

Pharmacokinetic Properties: Increased hydrophobicity can affect a peptide's absorption,

distribution, metabolism, and excretion (ADME) profile.

Secondary Structure: The bulky side chain can induce specific conformations in the peptide

backbone.

General Experimental Protocol: Boc Solid-Phase
Peptide Synthesis (SPPS)
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While specific experimental protocols involving Boc-Bip(4,4')-OH are not readily available in

the public domain, a general workflow for its incorporation into a peptide sequence via Boc-

SPPS is outlined below. This protocol is representative of standard procedures in peptide

synthesis.

Materials:

Boc-Bip(4,4')-OH

Appropriate resin (e.g., Merrifield resin)

Coupling reagents (e.g., DCC, HBTU)

Bases (e.g., DIPEA)

Deprotection reagent (e.g., Trifluoroacetic acid - TFA)

Solvents (e.g., DMF, DCM)

Workflow:

Resin Preparation: The synthesis begins with a solid support resin, which is swelled in an

appropriate solvent.

First Amino Acid Coupling: The C-terminal amino acid of the target peptide is coupled to the

resin.

Deprotection: The Boc protecting group of the resin-bound amino acid is removed using an

acid, typically TFA, to expose the free amine.

Neutralization: The resin is neutralized with a base.

Coupling of Boc-Bip(4,4')-OH: A solution of Boc-Bip(4,4')-OH, a coupling reagent, and a

base in a suitable solvent is added to the resin. The reaction is allowed to proceed until

completion.

Washing: The resin is washed to remove excess reagents and byproducts.
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Repeat Cycle: Steps 3-6 are repeated for each subsequent amino acid in the peptide

sequence.

Cleavage: Once the peptide chain is complete, it is cleaved from the resin, and all side-chain

protecting groups are removed, typically with a strong acid like HF or TFMSA.

Purification and Analysis: The crude peptide is purified, commonly by reverse-phase high-

performance liquid chromatography (RP-HPLC), and its identity is confirmed by mass

spectrometry.

Logical Workflow and Diagrams
The following diagrams illustrate the general principles of Boc-SPPS.
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Caption: General cycle for Boc Solid-Phase Peptide Synthesis (SPPS).
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Caption: Logical workflow from peptide design to biological evaluation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b558349?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Boc-Bip(4,4')-OH is a valuable tool for medicinal chemists and peptide scientists. Its unique

biphenyl side chain provides a means to introduce significant hydrophobicity and aromaticity

into a peptide, which can be leveraged to modulate its biological properties. While specific,

detailed experimental data for this compound is limited in publicly accessible literature, its use

follows the well-established principles of Boc-based solid-phase peptide synthesis. The general

protocols and workflows described herein provide a foundational understanding for its

application in the design and synthesis of novel peptides for therapeutic and research

purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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